![molecular formula C8H17N3O2 B2423645 2,2'-Azanediylbis(N-ethylacetamide) CAS No. 1156376-98-5](/img/structure/B2423645.png)
2,2'-Azanediylbis(N-ethylacetamide)
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Overview
Description
Synthesis Analysis
A series of amine functionalized ligands, including 2,2’-Azanediylbis(N-ethylacetamide), are synthesized for the thermodynamic study of their complexation with Nd3+ ions . The synthesis involves the reaction of bis(perfluorooctylpropyl)amine and N-(benzyloxycarbonyl)iminodiacetic acid di(pentafluorophenyl)ester .Molecular Structure Analysis
The molecular formula of “2,2’-Azanediylbis(N-ethylacetamide)” is C8H17N3O2 . It has a molecular weight of 187.24 .Chemical Reactions Analysis
The complexation of “2,2’-Azanediylbis(N-ethylacetamide)” in solution has been investigated using potentiometry, spectrophotometry, calorimetry, and electrospray ionization mass spectrometry .Physical And Chemical Properties Analysis
The compound has a complexity of 153, a rotatable bond count of 6, a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 3, a topological polar surface area of 70.2, and a heavy atom count of 13 .Scientific Research Applications
Complexation and Binding Applications
Thermodynamic Complexation with Metal Ions : Studies have shown that amine-functionalized diacetamide ligands, including variants of 2,2'-Azanediylbis(N-ethylacetamide), exhibit strong complexation with metal ions such as Nd(3+) in solution. These ligands act as tridentate, coordinating through the amine nitrogen and two oxygen atoms of the amide groups. Notably, the amine-functionalized ligands form thermodynamically stronger complexes with Nd(3+) ions compared to their ether-functionalized counterparts. Substituting different functional groups on the central amine N atom allows fine-tuning of the binding strength with metal ions, showcasing potential for applications where specific metal ion binding is required (Dau et al., 2016).
Complexation with Np(V) Ions : Similar compounds, structurally related to 2,2'-Azanediylbis(N-ethylacetamide), have been studied for their complexation with Np(V) ions in aqueous solutions. The stability constants of the complexes formed and the tridentate coordination mode through the amine nitrogen and amide oxygen atoms suggest potential applications in fields requiring the handling or neutralization of such ions, possibly including waste management or recycling processes (Gao et al., 2018).
Synthesis and Chemical Transformation
Role in Hydrolysis and Dye Synthesis : The hydrolysis of certain iodides in the presence of piperidinium base leads to the formation of N-ethylacetamides as the main reaction products. This process is crucial in cyanine dye synthesis, indicating the relevance of N-ethylacetamide derivatives in the production and understanding of dye and pigment formation mechanisms (Rashkova et al., 2009).
Chemoselective Acetylation for Drug Synthesis : N-(2-Hydroxyphenyl)acetamide, an intermediate in the synthesis of certain drugs, is formed through the chemoselective monoacetylation of 2-aminophenol using variants of 2,2'-Azanediylbis(N-ethylacetamide). The process optimization and mechanism insights provided by these studies are crucial for pharmaceutical applications, especially in the synthesis of antimalarial drugs (Magadum & Yadav, 2018).
Mechanism of Action
The results suggest that these ligands act as tridentate ligands . Furthermore, direct comparison between “2,2’-Azanediylbis(N-ethylacetamide)” and an analogous ether-functionalized ligand showed that the amine functionalized ligand forms thermodynamically stronger complexes with Nd3+ ions than the ether-functionalized ligand .
Future Directions
Properties
IUPAC Name |
N-ethyl-2-[[2-(ethylamino)-2-oxoethyl]amino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N3O2/c1-3-10-7(12)5-9-6-8(13)11-4-2/h9H,3-6H2,1-2H3,(H,10,12)(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUKCRQOGIRTLNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CNCC(=O)NCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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